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Cat. No.: B12516396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithol Rubine BK, also known as Pigment Red 57:1, is a synthetic azo dye widely recognized

for its vibrant red hue.[1] While traditionally utilized as a colorant in a variety of materials such

as printing inks, paints, plastics, and textiles, its potential applications in material science

research are an area of growing interest.[1][2][3][4] This document provides an overview of its

applications, quantitative data, and detailed experimental protocols for its use in a research

setting. Lithol Rubine BK is typically supplied as a calcium salt of 3-hydroxy-4-(4-methyl-2-

sulfonatophenylazo)-2-naphthalenecarboxylic acid.[2][5]

Physicochemical Properties and Specifications
A summary of the key quantitative data for Lithol Rubine BK is presented in the table below.

This information is crucial for its incorporation and characterization in various material science

applications.
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Property Value References

Chemical Formula C₁₈H₁₂CaN₂O₆S [5]

Molar Mass 424.44 g/mol [5]

Appearance Red powder [2][5]

Absorption Maximum (in DMF) ~442 nm [2][5]

Solubility

Slightly soluble in hot water;

Insoluble in cold water and

ethanol

[2][5]

Redox Potential -0.4 V [1]

Applications in Material Science
While primarily used as a pigment, Lithol Rubine BK's properties make it a candidate for

research in functional materials.

Functional Colorant in Polymers and Coatings: Its high tinting strength, good lightfastness,

and thermal stability make it a model compound for studying pigment-polymer interactions,

dispersion characteristics, and the effect of fillers on the optical and mechanical properties of

composites.[1][3]

Synthesis of Novel Pigments: Lithol Rubine BK can serve as a precursor for the synthesis

of new organometallic pigments with potentially enhanced properties for specialized

applications.[6][7]

Chelating Agent: There is potential for its use as a chelating agent, for example, in the

spectrophotometric determination of metal ions like mercury (II) in water samples.[8][9]

Experimental Protocols
The following are detailed protocols for key experiments involving Lithol Rubine BK in a

material science context.
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Protocol 1: Synthesis of a Novel Lithol Rubine BK-
Derived Pigment
This protocol is adapted from the synthesis of metal complexes of Lithol Rubine BK for the ink

industry.[6][7]

Objective: To synthesize a novel pigment by reacting Lithol Rubine BK with a metal salt.

Materials:

Lithol Rubine BK

Manganese (II) chloride (or other metal salts like Co(II), Ni(II), Zn(II))

Ethanol

Deionized water

Filter paper

Beakers, magnetic stirrer, heating mantle

Procedure:

Dissolve a specific molar equivalent of Lithol Rubine BK in ethanol with stirring.

In a separate beaker, dissolve a corresponding molar equivalent of the metal salt (e.g.,

MnCl₂) in ethanol.

Slowly add the metal salt solution to the Lithol Rubine BK solution while stirring

continuously.

Heat the resulting mixture at a controlled temperature (e.g., 60-80 °C) for a specified

duration (e.g., 1-2 hours) to facilitate the reaction.

Allow the mixture to cool to room temperature.

Collect the precipitated novel pigment by vacuum filtration.
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Wash the collected pigment with ethanol and then deionized water to remove any unreacted

starting materials.

Dry the final product in an oven at a suitable temperature (e.g., 50-60 °C) until a constant

weight is achieved.

Characterization:

UV-Vis Spectroscopy: To determine the absorption spectrum of the new pigment.

Fourier Transform Infrared (FTIR) Spectroscopy: To identify changes in functional groups

and confirm complex formation.

Elemental Analysis: To determine the elemental composition of the synthesized pigment.

Protocol 2: Incorporation of Lithol Rubine BK into a
Polymer Matrix (e.g., Polystyrene)
This protocol describes a general method for dispersing Lithol Rubine BK in a polymer matrix

to study its effect on the material's properties.

Objective: To prepare a polymer composite containing Lithol Rubine BK and characterize its

properties.

Materials:

Lithol Rubine BK powder

Polystyrene (PS) pellets

Toluene (or other suitable solvent)

Petri dishes

Magnetic stirrer, hot plate

Ultrasonicator
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Procedure:

Prepare a solution of polystyrene in toluene by dissolving a known weight of PS pellets in the

solvent with stirring. The concentration will depend on the desired film thickness.

Disperse a specific weight percentage of Lithol Rubine BK into the PS solution.

To ensure uniform dispersion, sonicate the mixture for a specified time (e.g., 30-60 minutes).

Pour the resulting dispersion into petri dishes.

Allow the solvent to evaporate slowly in a fume hood at room temperature. For faster drying,

a vacuum oven at a temperature below the boiling point of the solvent can be used.

Once the solvent has completely evaporated, peel the resulting colored polymer film from the

petri dish.

Characterization:

Scanning Electron Microscopy (SEM): To analyze the morphology and dispersion of the

pigment particles within the polymer matrix.

UV-Vis Spectroscopy: To study the optical properties of the composite film.

Tensile Testing: To evaluate the effect of the pigment on the mechanical properties (e.g.,

tensile strength, Young's modulus) of the polymer.

Thermogravimetric Analysis (TGA): To assess the thermal stability of the composite.

Visualizations
The following diagrams illustrate the experimental workflows described.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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